Cas no 1804766-84-4 (Ethyl 4-(difluoromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-2-carboxylate)

Ethyl 4-(difluoromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-2-carboxylate is a fluorinated pyridine derivative with significant utility in agrochemical and pharmaceutical research. Its structure, featuring difluoromethyl, fluoro, and trifluoromethoxy substituents, enhances its reactivity and stability, making it a valuable intermediate for synthesizing advanced active ingredients. The presence of multiple fluorine atoms contributes to improved lipophilicity and metabolic resistance, which are critical for optimizing bioavailability in target applications. This compound is particularly suited for developing herbicides and fungicides due to its selective interaction with biological systems. Its high purity and well-defined chemical properties ensure consistent performance in synthetic pathways, supporting precision in industrial and academic research.

Ethyl 4-(difluoromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-2-carboxylate structure

1804766-84-4 structure

Product Name:Ethyl 4-(difluoromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-2-carboxylate

CAS No:1804766-84-4

MF:C₁₀H₇F₆NO₃

MW:303.157903909683

CID:4831100

Update Time:2025-06-09

Ethyl 4-(difluoromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-(difluoromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-2-carboxylate
- Inchi： 1S/C10H7F6NO3/c1-2-19-9(18)7-6(11)4(8(12)13)3-5(17-7)20-10(14,15)16/h3,8H,2H2,1H3
- InChI Key： CBPDQUCZTQOXJZ-UHFFFAOYSA-N
- SMILES： FC1C(C(=O)OCC)=NC(=CC=1C(F)F)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 337
XLogP3: 3.6
Topological Polar Surface Area: 48.4

Ethyl 4-(difluoromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029096799-1g	Ethyl 4-(difluoromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-2-carboxylate	1804766-84-4	97%	1g	$1,445.30	2022-04-01

Ethyl 4-(difluoromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-2-carboxylate Related Literature

1. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
2. Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†

Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
3. Evolution of dealloying induced strain in nanoporous gold crystals†

Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
5. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832

Additional information on Ethyl 4-(difluoromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-2-carboxylate

Ethyl 4-(difluoromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804766-84-4): A Comprehensive Overview

Ethyl 4-(difluoromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804766-84-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of fluorinated aromatic and heterocyclic functionalities, making it a promising candidate for various biochemical applications.

The molecular framework of Ethyl 4-(difluoromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-2-carboxylate incorporates multiple fluorine atoms, which are strategically positioned to enhance its pharmacological properties. The presence of difluoromethyl, fluoro, and trifluoromethoxy substituents contributes to its high lipophilicity and metabolic stability, attributes that are crucial for drug development. These features not only improve the compound's bioavailability but also extend its half-life in biological systems, thereby increasing its therapeutic efficacy.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their ability to modulate enzyme activity and receptor binding. The pyridine core of Ethyl 4-(difluoromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-2-carboxylate serves as an excellent scaffold for designing novel bioactive molecules. This heterocyclic ring is well-documented for its role in enhancing the binding affinity of small-molecule drugs to biological targets, making it a cornerstone in medicinal chemistry.

The synthesis of Ethyl 4-(difluoromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-2-carboxylate involves a series of multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve high yields and purity. The introduction of fluorine atoms into the molecular structure is particularly challenging but essential for optimizing pharmacokinetic properties.

Recent studies have highlighted the potential of Ethyl 4-(difluoromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-2-carboxylate as a key intermediate in the development of antiviral and anticancer agents. Its structural motifs have been found to interact effectively with viral proteases and kinases, inhibiting their activity and thereby disrupting pathogenic processes. Moreover, preclinical trials have demonstrated its efficacy in modulating inflammatory pathways, suggesting its therapeutic potential in treating chronic inflammatory diseases.

The< strong> difluoromethyl group in particular has been extensively studied for its ability to enhance metabolic stability and resistance to enzymatic degradation. This property is especially valuable in drug design, as it allows for the development of compounds with prolonged half-lives and improved pharmacological profiles. Additionally, the< strong> fluoro and< strong> trifluoromethoxy substituents contribute to the compound's lipophilicity, facilitating its penetration across biological membranes and ensuring effective delivery to target sites.

In conclusion, Ethyl 4-(difluoromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804766-84-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and pharmacological properties make it a versatile tool for drug discovery and development. As research continues to uncover new applications for this compound, its role in addressing complex diseases will likely expand, solidifying its position as a cornerstone in modern medicinal chemistry.